2070015-04-0

Cetirizine (D8 dihydrochloride)

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• CAS RN:
• 2070015-04-0

• Formula:
• C21H27Cl3N2O3

• InChI:
• InChI=1S/C21H25ClN2O3.2ClH/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26;;/h1-9,21H,10-16H2,(H,25,26);2*1H/i10D2,11D2,12D2,13D2;;

• InChIKey:
• PGLIUCLTXOYQMV-FLZNRFFQSA-N

• Cetirizine-d8 (hydrochloride) is intended for use as an internal standard for the quantification of cetirizine, (R)-cetirizine, and (S)-cetirizine by GC- or LC-MS. Cetirizine is a bioactive carboxylated metabolite of hydroxyzine that acts as a selective histamine H1 receptor antagonist (Ki = 10 nM). As a second generation antihistamine, it is non-sedating due to low lipophilicity, which prevents blood-brain barrier transit. Cetirizine is a racemic mixture composed of equal amounts of two enantiomers, (R)-cetirizine and (S)-cetirizine, with pharmacological activity residing primarily in the (R) isomer. Cetirizine inhibits eosinophil chemotaxis and leukotriene B4 (LTB4; ) release independent from H1 antagonism. It inhibits aerosol histamine-induced bronchospasm in guinea pigs (ED50 = 100 μg/kg, p.o.). Formulations containing cetirizine have been used in the treatment of a...

Cetirizine (D8 dihydrochloride)

• CAS RN:
• 2070015-04-0; 774596-22-4

• Formula:
• C21H27Cl3N2O3

• InChI:
• InChI=1S/C21H25ClN2O3.2ClH/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26;;/h1-9,21H,10-16H2,(H,25,26);2*1H/i10D2,11D2,12D2,13D2;;

• InChIKey:
• PGLIUCLTXOYQMV-FLZNRFFQSA-N

• Cetirizine (D8 dihydrochloride) is a useful research compound. Its molecular formula is C21H27Cl3N2O3 and its molecular weight is 469.86. The purity is usually 95%.